Cas no 1261937-91-0 (3-(Thiophen-2-YL)-5-trifluoromethylbenzoic acid)
1261937-91-0 structure
Product Name:3-(Thiophen-2-YL)-5-trifluoromethylbenzoic acid
CAS No:1261937-91-0
MF:C12H7F3O2S
MW:272.242992639542
MDL:MFCD18318873
CID:2764701
PubChem ID:53224817
Update Time:2025-04-21
3-(Thiophen-2-YL)-5-trifluoromethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- A1-65330
- 1261937-91-0
- 3-(THIOPHEN-2-YL)-5-TRIFLUOROMETHYLBENZOIC ACID
- 3-(Thiophen-2-yl)-5-trifluoromethylbenzoic acid, 95%
- MFCD18318873
- DTXSID00688549
- 3-(Thiophen-2-yl)-5-(trifluoromethyl)benzoic acid
- HMFPCPQSJXNNDG-UHFFFAOYSA-N
- 3-(Thiophen-2-YL)-5-trifluoromethylbenzoic acid
-
- MDL: MFCD18318873
- Inchi: 1S/C12H7F3O2S/c13-12(14,15)9-5-7(10-2-1-3-18-10)4-8(6-9)11(16)17/h1-6H,(H,16,17)
- InChI Key: HMFPCPQSJXNNDG-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=CC(C(=O)O)=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 272.012
- Monoisotopic Mass: 272.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5A^2
- XLogP3: 3.7
3-(Thiophen-2-YL)-5-trifluoromethylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB325770-5 g |
3-(Thiophen-2-yl)-5-trifluoromethylbenzoic acid, 95%; . |
1261937-91-0 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB325770-5g |
3-(Thiophen-2-yl)-5-trifluoromethylbenzoic acid, 95%; . |
1261937-91-0 | 95% | 5g |
€1159.00 | 2025-02-21 |
3-(Thiophen-2-YL)-5-trifluoromethylbenzoic acid Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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